Cas no 893382-92-8 (N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1-(2-methoxy-5-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1-(2-methoxy-5-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 893382-92-8
• MF: C₂₁H₂₁N₃O₄S
• MW: 411.474143743515
• CID: 6309000
• PubChem ID: 8487212
• Update Time: 2025-07-15

N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1-(2-methoxy-5-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1-(2-methoxy-5-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• 893382-92-8
• AKOS024615003
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((1-(2-methoxy-5-methylphenyl)-1H-imidazol-2-yl)thio)acetamide
• N-(1,3-benzodioxol-5-ylmethyl)-2-[1-(2-methoxy-5-methylphenyl)imidazol-2-yl]sulfanylacetamide
• SR-01000909418
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[1-(2-methoxy-5-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• SR-01000909418-1
• F1872-0292

• Inchi： 1S/C21H21N3O4S/c1-14-3-5-17(26-2)16(9-14)24-8-7-22-21(24)29-12-20(25)23-11-15-4-6-18-19(10-15)28-13-27-18/h3-10H,11-13H2,1-2H3,(H,23,25)
• InChI Key： HQYUNFZUXNTMPI-UHFFFAOYSA-N
• SMILES： S(CC(NCC1=CC=C2C(=C1)OCO2)=O)C1=NC=CN1C1C=C(C)C=CC=1OC

Computed Properties

• Exact Mass: 411.12527733g/mol
• Monoisotopic Mass: 411.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 99.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1-(2-methoxy-5-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1-(2-methoxy-5-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 893382-92-8)

N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1-(2-methoxy-5-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide is a sophisticated organic compound characterized by its intricate molecular structure and potential biological activity. This compound, identified by the CAS number 893382-92-8, has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and promising applications in drug development.

The molecular framework of this compound encompasses several key functional groups, including a benzodioxol moiety, a methyl group, an acetamide moiety, and a sulfanyl group linked to an imidazole ring. The presence of these functional groups suggests that the compound may exhibit diverse interactions with biological targets, making it a valuable candidate for further investigation in medicinal chemistry.

The benzodioxol ring, also known as a tetrahydrofuran oxide or oxetane derivative, is a common structural motif in many bioactive molecules. Its aromaticity and ability to engage in hydrogen bonding make it particularly useful in designing compounds with enhanced binding affinity and selectivity. In contrast, the methyl group provides a hydrophobic anchor that can influence the compound's solubility and metabolic stability.

The acetamide moiety is another critical component of this compound, often serving as a pharmacophore in drug molecules. Its amide bond can participate in hydrogen bonding interactions, which are essential for maintaining the three-dimensional structure of proteins and enzymes. Additionally, the amide group can undergo various chemical modifications, allowing for the synthesis of analogs with tailored biological activities.

The presence of a sulfanyl group linked to an imidazole ring adds another layer of complexity to the molecular structure. Sulfanyl groups are known for their ability to form stable bonds with biological targets, often through disulfide linkages or polar interactions. The imidazole ring, on the other hand, is a heterocyclic aromatic structure that is frequently found in natural products and drug molecules. Its nitrogen atoms can engage in hydrogen bonding and coordinate with metal ions, further enhancing its potential as a pharmacophore.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways associated with various diseases. The compound N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1-(2-methoxy-5-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 893382-92-8) has emerged as a promising candidate for further exploration due to its unique structural features and potential biological activity.

Ongoing research in medicinal chemistry has highlighted the importance of rational drug design, where the structural features of a molecule are carefully tailored to optimize its interaction with biological targets. The combination of a benzodioxol, an amide moiety, and an imidazole-sulfanyl group in this compound suggests that it may exhibit multiple modes of action, making it a versatile tool for studying complex biological systems.

Evidence from preliminary studies indicates that this compound may possess inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, the presence of the imidazole ring suggests potential interactions with enzymes such as kinases or phosphodiesterases, which are often implicated in various diseases. Additionally, the sulfanyl group could provide additional binding sites for these targets, enhancing the compound's efficacy.

The influence of substituents like the 2-methoxy-5-methylphenyl group on the overall biological activity of this compound is also under investigation. This aromatic moiety can modulate solubility, metabolic stability, and binding affinity by influencing hydrophobic interactions and electronic properties. By systematically varying these substituents, researchers can fine-tune the pharmacological profile of the compound to achieve desired therapeutic effects.

The synthesis of N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1-(2-methoxy-5-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 893382-92-8) represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key functional groups within the molecule.

The role of computational chemistry in optimizing synthetic routes cannot be overstated. By leveraging computational methods such as molecular modeling and density functional theory (DFT), researchers can predict reaction outcomes and identify optimal synthetic pathways before conducting experimental work. This approach not only saves time but also reduces waste by minimizing trial-and-error experimentation.

In conclusion, N-(N-(2H- 1, 3-benzodioxol- 5- yl)methyl- 2- { 1- ( 2- methoxy- 5- methylphenyl) -1H-imidazol- -2- ylsulfanyl}acetamide (CAS No. 893382- 92- 8), characterized by its complex molecular architecture and diverse functional groups, holds great promise for future therapeutic applications. Further research into its biological activity, synthetic pathways, and pharmacological properties will undoubtedly contribute to advancements in drug development.